Cas no 37001-11-9 (N-(2,2-dichloroethenyl)propanamide)

• Product Name: N-(2,2-dichloroethenyl)propanamide
• CAS No: 37001-11-9
• MF: C₅H₇Cl₂NO
• MW: 168.021179437637
• CID: 2858764
• Update Time: 2025-06-13

N-(2,2-dichloroethenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dichloroethenyl)propanamide

• Inchi： 1S/C5H7Cl2NO/c1-2-5(9)8-3-4(6)7/h3H,2H2,1H3,(H,8,9)
• InChI Key： VIFZXNSINBITNE-UHFFFAOYSA-N
• SMILES： Cl/C(=C/NC(CC)=O)/Cl

Additional information on N-(2,2-dichloroethenyl)propanamide

Comprehensive Overview of N-(2,2-dichloroethenyl)propanamide (CAS No. 37001-11-9): Properties, Applications, and Industry Insights

N-(2,2-dichloroethenyl)propanamide, identified by its CAS number 37001-11-9, is a specialized organic compound with a unique molecular structure. This compound features a propanamide backbone linked to a 2,2-dichloroethenyl group, which contributes to its distinct chemical and physical properties. Researchers and industry professionals often explore its potential in agrochemical formulations, material science, and intermediate synthesis due to its reactive dichloroethenyl moiety.

In recent years, the demand for N-(2,2-dichloroethenyl)propanamide has grown alongside advancements in sustainable agriculture. With increasing global focus on eco-friendly crop protection, this compound is studied for its role in developing low-residue pesticides. Its chlorinated structure offers selective reactivity, making it a candidate for targeted pest control solutions. Online searches for "biodegradable agrochemical intermediates" or "chlorinated amides in agriculture" reflect this trend, highlighting its relevance in modern farming practices.

The synthesis of CAS 37001-11-9 typically involves the condensation of propanoyl chloride with 2,2-dichloroethenylamine under controlled conditions. Analytical techniques like HPLC and GC-MS are critical for purity verification, as impurities may affect downstream applications. Laboratories prioritizing green chemistry principles often optimize synthetic routes to minimize waste, aligning with searches for "sustainable amide synthesis" or "solvent-free reactions."

Beyond agriculture, N-(2,2-dichloroethenyl)propanamide attracts interest in polymer science. Its dual functional groups enable copolymerization with vinyl monomers, potentially enhancing material properties such as thermal stability. Queries like "chlorinated monomers for high-performance polymers" indicate growing exploration in this niche. However, handling requires adherence to standard organic compound protocols, emphasizing proper ventilation and PPE.

Environmental fate studies of 37001-11-9 remain an active research area. While its hydrolysis rate varies with pH, data suggests moderate persistence in aquatic systems. This aligns with frequent searches for "amide degradation pathways" and "eco-toxicity of chlorinated organics." Regulatory compliance, particularly under REACH and regional chemical inventories, is essential for commercial use.

Innovative applications continue to emerge, such as exploring CAS 37001-11-9 in photoresist formulations for electronics manufacturing. The compound’s UV absorption characteristics and compatibility with lithographic processes respond to industry demands for "advanced semiconductor materials." Such interdisciplinary potential underscores why this compound appears in patents and R&D pipelines worldwide.

For procurement, suppliers often list N-(2,2-dichloroethenyl)propanamide under identifiers like Propanamide, N-(2,2-dichloroethenyl)- or 2,2-Dichlorovinylpropionamide. Buyers searching for "high-purity amide suppliers" or "CAS 37001-11-9 distributors" should verify certificates of analysis and regulatory documentation. Storage recommendations typically include inert atmospheres and protection from moisture to preserve stability.

Future research may focus on derivatization strategies to expand the utility of 37001-11-9. Academic papers increasingly investigate its use as a building block for heterocyclic compounds, addressing queries like "amide-based pharmacophores." As industries prioritize molecular diversity, this compound’s versatility positions it as a valuable tool in synthetic chemistry.